![molecular formula C8H11ClN2O B6211448 (3R)-3-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine hydrochloride CAS No. 2703748-90-5](/img/no-structure.png)
(3R)-3-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine hydrochloride
Overview
Description
“(3R)-3-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine hydrochloride” is a chemical compound with the molecular formula C8H11ClN2O and a molecular weight of 186.64 . It is listed under the CBNumber: CB910762564 .
Physical And Chemical Properties Analysis
“(3R)-3-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine hydrochloride” has a molecular weight of 186.64 . Other physical and chemical properties such as melting point, boiling point, vapor pressure, and toxicity could not be found in the available resources.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-3-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine hydrochloride involves the condensation of 2-amino-3-methylpyridine with ethyl chloroacetate to form ethyl 2-(3-methylpyridin-2-yl)acetate. This intermediate is then reacted with hydroxylamine hydrochloride to form ethyl 2-(3-methylpyridin-2-yl)hydroxylamine acetate, which is cyclized with acetic anhydride to form (3R)-3-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine. The final step involves the conversion of the free base to the hydrochloride salt using hydrochloric acid.", "Starting Materials": [ "2-amino-3-methylpyridine", "ethyl chloroacetate", "hydroxylamine hydrochloride", "acetic anhydride", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 2-amino-3-methylpyridine with ethyl chloroacetate to form ethyl 2-(3-methylpyridin-2-yl)acetate.", "Step 2: Reaction of ethyl 2-(3-methylpyridin-2-yl)acetate with hydroxylamine hydrochloride to form ethyl 2-(3-methylpyridin-2-yl)hydroxylamine acetate.", "Step 3: Cyclization of ethyl 2-(3-methylpyridin-2-yl)hydroxylamine acetate with acetic anhydride to form (3R)-3-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine.", "Step 4: Conversion of the free base to the hydrochloride salt using hydrochloric acid." ] } | |
CAS RN |
2703748-90-5 |
Product Name |
(3R)-3-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine hydrochloride |
Molecular Formula |
C8H11ClN2O |
Molecular Weight |
186.6 |
Purity |
95 |
Origin of Product |
United States |
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